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Compound of Interest

Compound Name: L-368,899 hydrochloride
Cat. No.: B10768341
Get Quote

CAS Number: 160312-62-9

An In-depth Technical Guide on the Selective
Oxytocin Receptor Antagonist

This document provides a comprehensive technical overview of L-368,899 hydrochloride, a
potent and selective non-peptide antagonist of the oxytocin receptor (OTR).[1] Initially explored
for its potential in managing preterm labor, L-368,899 has become an invaluable
pharmacological tool for investigating the diverse physiological and behavioral roles of the
oxytocin system.[1][2] Its oral bioavailability and ability to penetrate the central nervous system
make it suitable for a wide range of preclinical research, particularly in studies of social
behavior, uterine contraction, and other oxytocin-mediated processes.[1][3][4]

Physicochemical and Pharmacological Properties

L-368,899 is a well-characterized small molecule with specific properties that are crucial for its
application in research.
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Property

Value

CAS Number

160312-62-9[5][6]

Molecular Formula

C26H42N40sS2 » HCI[5]

Molecular Weight 591.2 g/mol [5]
[1S-[1a,2a(R*),4B]]-2-amino-N-[7,7-dimethyl-1-
[[[4-(2-methylphenyl)-1-

IUPAC Name piperazinyl]sulfonyljmethyl]bicyclo[2.2.1]hept-2-
yl]-4-(methylsulfonyl)-butanamide,
monohydrochloride[5]

Synonyms L-368,899 HCI, L-368899 hydrochloride[4][6]

- Soluble in DMSO (100 mM) and Water (100

Solubility

mM)[5]

Mechanism of Action

Competitive antagonist of the oxytocin receptor
(OTR)[1]

Mechanism of Action and Signaling Pathway

The primary mechanism of action for L-368,899 is its high-affinity competitive antagonism at

the oxytocin receptor, a G-protein coupled receptor (GPCR).[1] By binding to the OTR, it

prevents the endogenous ligand, oxytocin, from activating the receptor and initiating

downstream intracellular signaling cascades.[1][7]

The OTR is predominantly coupled to the Gqg/11 family of G-proteins.[1][8] Upon activation by

oxytocin, this pathway stimulates phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca?*) from
intracellular stores, while DAG activates protein kinase C (PKC).[8] L-368,899 blocks these

events by preventing the initial receptor activation.
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Oxytocin Receptor Signaling and L-368,899 Inhibition.

Pharmacological Data
Binding Affinity and Selectivity

L-368,899 demonstrates high selectivity for the oxytocin receptor over the structurally related
vasopressin (Via and V2) receptors.[9] This selectivity is critical for discerning the specific
effects of oxytocin system modulation.

Receptor Target Species/Tissue Binding Affinity (ICso / Ki)
Oxytocin Receptor (OTR) Rat Uterus ICs0: 8.9 nM[2][6]
Oxytocin Receptor (OTR) Human Uterus ICs0: 26 NM[2][6]
Oxytocin Receptor (OTR) Coyote Brain Ki: 12.38 nM[10][11]
Vasopressin Via Receptor _
Human Liver ICso0: 510 NM[2]
(AVPR1a)
Vasopressin Via Receptor )
Rat Liver ICs0: 890 NM[2]
(AVPR1a)
Vasopressin Via Receptor ] Ki: 511.6 nM (Over 40-fold
Coyote Brain o
(AVPR1a) lower affinity than for OTR)[11]
Vasopressin V2 Receptor Human Kidney ICs0: 960 NM[2]
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Pharmacokinetic Profile

The oral bioavailability of L-368,899 makes it a versatile tool for in vivo studies.

Parameter Species Dose & Route Value
Oral Bioavailability Rat (female) 5 mg/kg, oral 14%][2][6]
Oral Bioavailability Rat (male) 5 mg/kg, oral 18%][2][6]
Plasma Clearance Rat - 23-36 ml/min/kg[2]
Volume of Distribution
Dog - 2.0 - 2.6 L/kg[2]

(Vdss)

) Peaks in CSF at 15-
CNS Penetration Coyote 3 mg/kg, IM

30 minutes[12]

Experimental Protocols

Detailed methodologies are essential for the replication of scientific findings. The following
sections describe key experimental protocols involving L-368,899.

Protocol 1: Competitive Binding Autoradiography

This protocol is used to determine the binding affinity (Ki) and selectivity of L-368,899 for
oxytocin and vasopressin receptors in tissue sections.[1][11]

Methodology:

» Tissue Preparation: Brain or other target tissues are frozen, sliced into thin sections (e.g., 20
pm) using a cryostat, and mounted on microscope slides.[10]

e Pre-incubation: Slides are briefly fixed (e.g., in 0.1% paraformaldehyde) and rinsed to
prepare for binding.[11]

o Competitive Incubation: Slides are co-incubated in a solution containing:

o A constant concentration of a specific radioligand (e.g., 2°I-OVTA for OTR).[11]
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o Increasing concentrations of the unlabeled competitor, L-368,899 (e.g., 1013 M to 10>
M).[11]

Washing: Slides are washed in buffer to remove any unbound radioligand.[1][11]

Signal Detection: Slides are apposed to autoradiographic film or phosphor imaging screens
to detect the radioactive signal.[1][11]

Data Analysis: The optical density of the signal is quantified. A competition curve is
generated by plotting the specific binding of the radioligand as a function of the L-368,899
concentration. The ICso value is determined from this curve and converted to the Ki value
using the Cheng-Prusoff equation.[1]
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Workflow for Competitive Binding Autoradiography.

Protocol 2: In Vivo Uterine Contraction Assay

This assay assesses the in vivo efficacy of L-368,899 as a tocolytic agent by measuring its
ability to inhibit oxytocin-induced uterine contractions.

Methodology:

e Animal Preparation: A pregnant or hormonally primed animal (e.g., rat) is anesthetized. A
catheter is placed in a uterine horn to monitor intrauterine pressure.[1]

o Baseline Measurement: Record baseline uterine activity before any drug administration.[1]

e Antagonist Administration: Administer L-368,899 at various doses through the desired route
(e.g., intravenous bolus).[1]

» Oxytocin Challenge: After a predetermined time, administer a bolus of oxytocin to induce
uterine contractions.[1]

» Data Analysis: The integrated area under the curve of the pressure recording is used to
quantify the contractile response. The dose of L-368,899 required to reduce the oxytocin-
induced response by 50% (EDso) is calculated.[1]
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Workflow for In Vivo Uterine Contraction Assay.

Protocol 3: Investigation of Social Behavior

L-368,899 is frequently used to investigate the role of central oxytocin in social behaviors.

e Social Interaction in Mice: L-368,899 can be administered via intraperitoneal (i.p.) injection
(e.g., 10 mg/kg) or microinfused directly into specific brain regions like the ventral tegmental
area (VTA) before behavioral tests.[8][13] Outcome measures include time spent in social
interaction zones or preference for a social target.[8]

» Pair Bonding in Prairie Voles: To study effects on pair bonding, male prairie voles can receive
i.p. injections of L-368,899 (e.g., 10 mg/kg). Partner preference tests are then conducted to
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measure the time spent in proximity to a familiar partner versus a novel individual.[8]

Conclusion

L-368,899 hydrochloride is a potent, selective, and orally bioavailable oxytocin receptor
antagonist that has proven to be an essential tool in pharmacology and neuroscience.[1][2] Its
ability to competitively block the OTR-mediated Gg/11 signaling cascade allows for precise
investigation into the roles of oxytocin in processes ranging from uterine contractions to
complex social behaviors.[1][8] The detailed protocols and comprehensive pharmacological
data presented in this guide serve as a critical resource for researchers aiming to utilize L-
368,899 in their studies. When planning experiments, it is crucial to consider its
pharmacokinetics and selectivity profile to ensure robust and reproducible results.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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o To cite this document: BenchChem. [L-368,899 Hydrochloride: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10768341/docs#l-368-899-hydrochloride-a-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10938559/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10938559/
https://www.researchgate.net/publication/379329790_Binding_Affinity_Selectivity_and_Pharmacokinetics_of_the_Oxytocin_Receptor_Antagonist_L-368899_in_the_Coyote_Canis_latrans
https://www.biorxiv.org/content/10.1101/2022.07.23.501222v2.full-text
https://www.benchchem.com/product/b10768341/docs#l-368-899-hydrochloride-a-technical-guide-for-researchers
https://www.benchchem.com/product/b10768341/docs#l-368-899-hydrochloride-a-technical-guide-for-researchers
https://www.benchchem.com/product/b10768341/docs#l-368-899-hydrochloride-a-technical-guide-for-researchers
https://www.benchchem.com/product/b10768341/docs#l-368-899-hydrochloride-a-technical-guide-for-researchers
https://www.benchchem.com/product/b10768341?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

